Cas no 298220-43-6 (Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1))

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) structure
298220-43-6 structure
Product Name:Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1)
CAS No:298220-43-6
MF:C11H11NO
MW:173.211142778397
CID:267728
PubChem ID:793234
Update Time:2025-04-19

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1)
    • 3-(5-methylfuran-2-yl)aniline
    • 3-(5-METHYL-FURAN-2-YL)-PHENYLAMINE
    • 3-(5-methyl-2-furanyl)aniline
    • 3-(5-Methyl-2-furyl)aniline
    • 3-(5-methyl-2-furyl)phenylamine
    • 3-(5-methyl-furan-2-yl)phenylamine
    • AC1LGE4H
    • SureCN1351745
    • FT-0613706
    • DTXSID90355177
    • SCHEMBL1351745
    • CS-0314946
    • PS-6032
    • FT-0644363
    • AKOS000567980
    • MFCD01126401
    • 3-(5-Methylfur-2-yl)aniline
    • 298220-43-6
    • 3R-[[(4-FLUOROPHENYL)SULFONYL]AMINO]-1,2,3,4-TETRAHYDRO-9H-CARBAZOLE-9-PROPANOICACID
    • 306935-67-1
    • 3-(5-methyl-furan-2-yl)-phenylamine, AldrichCPR
    • AYFFRNXUEKOLES-UHFFFAOYSA-N
    • HMS1697I09
    • SB61168
    • BB 0224077
    • Inchi: 1S/C11H11NO/c1-8-5-6-11(13-8)9-3-2-4-10(12)7-9/h2-7H,12H2,1H3
    • InChI Key: AYFFRNXUEKOLES-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.109g/cm3
  • Melting Point: 61-66
  • Boiling Point: 311.6ºC at 760mmHg
  • Flash Point: 142.3ºC
  • Refractive Index: 1.583
  • PSA: 39.16000
  • LogP: 3.41840

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM516337-1g
3-(5-Methylfuran-2-yl)aniline hydrochloride
298220-43-6 97%
1g
$186 2023-02-02
Fluorochem
025067-1g
3-(5-Methyl-furan-2-yl)-phenylamine
298220-43-6
1g
£160.00 2022-03-01

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.